Cas no 2228433-80-3 (4-(2-Fluoro-4-methylphenyl)butanal)

• Product Name: 4-(2-Fluoro-4-methylphenyl)butanal
• CAS No: 2228433-80-3
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 5778031
• PubChem ID: 165765545
• Update Time: 2025-10-31

4-(2-Fluoro-4-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methylphenyl)butanal
• EN300-1784903
• 2228433-80-3
• 4-(2-Fluoro-4-methylphenyl)butanal

• Inchi： 1S/C11H13FO/c1-9-5-6-10(11(12)8-9)4-2-3-7-13/h5-8H,2-4H2,1H3
• InChI Key： QTPUZLNDUFRCDE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CCCC=O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-Fluoro-4-methylphenyl)butanal

Recent Advances in the Study of 4-(2-Fluoro-4-methylphenyl)butanal (CAS: 2228433-80-3)

4-(2-Fluoro-4-methylphenyl)butanal (CAS: 2228433-80-3) is a fluorinated aromatic aldehyde derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique chemical properties and reactivity.

The structural features of 4-(2-Fluoro-4-methylphenyl)butanal, including the fluorine atom and the aldehyde functional group, make it a versatile scaffold for drug design. The fluorine atom enhances the metabolic stability and bioavailability of resulting compounds, while the aldehyde group allows for further derivatization through condensation or nucleophilic addition reactions. These characteristics have prompted researchers to investigate its applications in the development of small-molecule inhibitors and modulators of biological targets.

Recent research has focused on the synthesis and optimization of 4-(2-Fluoro-4-methylphenyl)butanal derivatives for specific therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent and selective kinase inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against certain kinases implicated in cancer and autoimmune diseases, highlighting its potential as a pharmacophore in targeted therapy.

In addition to its role in drug discovery, 4-(2-Fluoro-4-methylphenyl)butanal has been investigated for its biochemical interactions. A recent in vitro study revealed that this compound can modulate the activity of specific enzymes involved in neurotransmitter synthesis, suggesting possible applications in neurological disorders such as Parkinson's disease and depression. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with biological macromolecules.

Despite these promising findings, challenges remain in the practical application of 4-(2-Fluoro-4-methylphenyl)butanal. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of advancing this compound toward preclinical development.

In conclusion, 4-(2-Fluoro-4-methylphenyl)butanal (CAS: 2228433-80-3) represents a valuable chemical entity in medicinal chemistry, with demonstrated potential in drug discovery and biochemical research. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years. Future studies should focus on optimizing its pharmacological properties and expanding its applications across diverse disease areas.